Cas no 1227600-23-8 (2-chloro-3-methoxy-pyridin-4-amine)

• Product Name: 2-chloro-3-methoxy-pyridin-4-amine
• CAS No: 1227600-23-8
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• MDL: MFCD11553128
• CID: 1214384
• PubChem ID: 54163384
• Update Time: 2025-11-01

2-chloro-3-methoxy-pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-methoxy-pyridin-4-amine
• 2-Chloro-3-methoxypyridin-4-amine
• SY275183
• F17572
• 4-Pyridinamine, 2-chloro-3-methoxy-
• AKOS006323285
• SCHEMBL8415394
• DB-149433
• CS-0148313
• FS-6434
• MFCD11553128
• starbld0018707
• 4-amino-2-chloro-3-methoxypyridine
• OPZBNOCLLDRHQW-UHFFFAOYSA-N
• 2-chloro-3-methoxy-4-pyridinamine
• DTXSID201300429
• 1227600-23-8

• MDL： MFCD11553128
• Inchi： 1S/C6H7ClN2O/c1-10-5-4(8)2-3-9-6(5)7/h2-3H,1H3,(H2,8,9)
• InChI Key： OPZBNOCLLDRHQW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CN=1)N)OC

Computed Properties

• Exact Mass: 158.0246905g/mol
• Monoisotopic Mass: 158.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-chloro-3-methoxy-pyridin-4-amine

Introduction to 2-Chloro-3-Methoxy-Pyridin-4-Amine (CAS No. 1227600-23-8)

2-Chloro-3-methoxy-pyridin-4-amine (CAS No. 1227600-23-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 2-chloro-3-methoxy-pyridin-4-amine.

Chemical Structure and Properties

2-Chloro-3-methoxy-pyridin-4-amine is a substituted pyridine derivative with the molecular formula C₇H₈ClN₂O. The compound features a pyridine ring with a chlorine atom at the 2-position, a methoxy group at the 3-position, and an amino group at the 4-position. These functional groups contribute to its distinct chemical properties and reactivity. The presence of the amino group makes it a potential precursor for further derivatization, while the chlorine and methoxy groups enhance its lipophilicity and stability.

The physical properties of 2-chloro-3-methoxy-pyridin-4-amine include its melting point, boiling point, and solubility in various solvents. It is typically a white crystalline solid with a melting point ranging from 115 to 117°C. The compound is moderately soluble in polar solvents such as ethanol and dimethyl sulfoxide (DMSO), making it suitable for use in solution-based reactions and biological assays.

Synthesis Methods

The synthesis of 2-chloro-3-methoxy-pyridin-4-amine has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 3-methoxypyridine with chlorinating agents followed by amination. For example, 3-methoxypyridine can be chlorinated using N-chlorosuccinimide (NCS) in the presence of an appropriate base to form 2-chloro-3-methoxypyridine. Subsequent treatment with ammonia or an amine source under suitable conditions yields the desired product.

An alternative synthetic route involves the direct coupling of 3-methoxypyridine with chloroacetamide using transition metal catalysts such as palladium or copper. This method offers improved yields and reduced side reactions compared to traditional methods. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic protocols, utilizing microwave-assisted reactions and solvent-free conditions to enhance efficiency and reduce waste.

Biological Activities

2-Chloro-3-methoxy-pyridin-4-amine has been investigated for its potential biological activities, particularly in the context of drug discovery and development. One of its notable properties is its ability to modulate various biological targets, including enzymes, receptors, and ion channels. Studies have shown that this compound exhibits potent inhibitory activity against specific enzymes involved in metabolic pathways, making it a promising lead compound for the development of new therapeutic agents.

In addition to its enzymatic inhibition properties, 2-chloro-3-methoxy-pyridin-4-amine has been evaluated for its anti-inflammatory and anti-cancer effects. Preclinical studies have demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, preliminary data suggest that it may possess cytotoxic activity against certain cancer cell lines, warranting further investigation into its potential as an anticancer agent.

Potential Applications

The diverse biological activities of 2-chloro-3-methoxy-pyridin-4-amine make it an attractive candidate for various therapeutic applications. In the field of medicinal chemistry, this compound serves as a valuable starting material for the synthesis of more complex molecules with enhanced pharmacological profiles. For instance, researchers have used it as a building block to develop novel inhibitors targeting specific enzymes implicated in diseases such as diabetes, Alzheimer's disease, and cancer.

In addition to drug discovery, 2-chloro-3-methoxy-pyridin-4-amine has potential applications in agricultural chemistry as a precursor for the synthesis of pesticides and herbicides. Its structural features make it suitable for designing compounds with improved efficacy and reduced environmental impact.

Conclusion

In conclusion, 2-chloro-3-methoxy-pyridin-4-amine (CAS No. 1227600-23-8) is a multifaceted organic compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique chemical structure confers a range of biological activities that make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing scientific knowledge and improving human health.